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An objective comparison of the Carbon-10 and Boron-10 nuclei reveals fundamental principles

of nuclear structure, stability, and weak interactions. As isobars with the same mass number

(A=10), their differing proton and neutron numbers give rise to distinct properties, making their

comparative analysis a valuable subject for researchers in nuclear physics and related fields.

While not a true mirror pair (where proton and neutron numbers are swapped, i.e., ¹⁰C and

¹⁰Be), the decay relationship between Carbon-10 and Boron-10 provides a classic example of

a Gamow-Teller transition.

Understanding the ¹⁰C and ¹⁰B Relationship
Carbon-10 (⁶ protons, ⁴ neutrons) and Boron-10 (⁵ protons, ⁵ neutrons) are members of the

A=10 isobaric triplet, which also includes Beryllium-10 (⁴ protons, ⁶ neutrons). In this triplet, ¹⁰C

and ¹⁰Be are mirror nuclei.[1] The study of these relationships provides insight into the charge

independence of the nuclear strong force and the effects of the Coulomb interaction.[2][3]

Carbon-10 is an unstable, proton-rich nucleus that decays into the stable Boron-10 nucleus,

offering a direct experimental system for studying the weak force.[4][5]
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Figure 1. Relationship between A=10 isobars.

Core Nuclear Properties
The fundamental properties of ¹⁰C and ¹⁰B highlight their key differences, primarily stemming

from their proton-neutron composition. ¹⁰C is a radioactive isotope that can only be produced

artificially, whereas ¹⁰B is a stable, naturally occurring isotope.[1][6] A summary of their

quantitative properties is presented below.
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Property Carbon-10 (¹⁰C) Boron-10 (¹⁰B)

Protons (Z) 6[1] 5[6]

Neutrons (N) 4[1] 5[6]

Stability Radioactive[1] Stable[6]

Natural Abundance 0% 19.9%[7][8][9]

Spin and Parity (Jπ) 0+[1][5] 3+[6][10]

Isotopic Mass (u) 10.01685322(7)[1] 10.012937(3)[6]

Mass Excess (MeV) 15.69867[1] 12.05074[6]

Binding Energy (MeV) 60.32041789[1] 64.75070023[6]

Radioactive Decay of Carbon-10
Carbon-10 primarily undergoes positron emission (β⁺ decay), a type of beta decay, to

transform into Boron-10.[4][11] In this process, a proton within the ¹⁰C nucleus converts into a

neutron, emitting a positron (e⁺) and an electron neutrino (νₑ) to conserve charge and lepton

number.[4] This decay is a classic example of a super-allowed Gamow-Teller transition.[1]

Decay Characteristics
Parameter Value

Half-life (T1/2) 19.290(12) s[1]

Decay Mode β⁺ / Electron Capture[4][5][12]

Decay Product ¹⁰B[4][12]

Decay Energy (QEC) 3.648 MeV[5]

Decay Equation 10C → 10B + e+ + νe[4]

Super-allowed Branching Ratio 1.4638(50)%[1]

The decay of ¹⁰C (spin-parity 0⁺) populates excited states in ¹⁰B (predominantly the 3⁺ ground

state). This transition, where the change in nuclear spin is 1 (ΔJ = 1) and there is no change in
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parity, is characteristic of a Gamow-Teller transition.[13]
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Figure 2. Simplified decay scheme of Carbon-10 to Boron-10.

Experimental Protocols
The study of short-lived nuclei like ¹⁰C and their stable counterparts like ¹⁰B involves specific

experimental techniques for production, detection, and analysis.

Production of Carbon-10
Carbon-10 is an artificial isotope produced in nuclear reactions. A common method is the

¹⁰B(p,n)¹⁰C reaction, where a Boron-10 target is irradiated with a proton beam from a particle

accelerator, such as a cyclotron.[1]

Target Preparation: An enriched ¹⁰B sample is prepared.

Irradiation: The target is placed in a high-energy proton beam (e.g., 17 MeV).[1]

Reaction: A proton (p) strikes a ¹⁰B nucleus, ejecting a neutron (n) and leaving behind a ¹⁰C

nucleus.
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Separation: The resulting ¹⁰C isotopes may need to be separated from the unreacted target

material for specific measurements.

Measurement and Analysis
Once produced, the properties of ¹⁰C and its decay products can be studied using various

detector systems.

Beta Decay Spectroscopy: The energy of the emitted positrons from ¹⁰C decay is measured

using silicon detectors or scintillators. Coincidence measurements with gamma-ray detectors

(like HPGe detectors) are used to identify transitions to excited states in ¹⁰B.

Charge-Exchange Reactions: To study the Gamow-Teller transition strength in detail, charge-

exchange reactions such as (p,n) or (³He,t) are employed.[14] These reactions probe the

nuclear structure and the spin-isospin response of the nucleus.

Laser Spectroscopy: High-precision measurements of properties like the nuclear charge

radius are performed using laser spectroscopy techniques on the atomic form of the

isotopes.[15]
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Figure 3. Experimental workflow for ¹⁰C production and decay analysis.

Conclusion
The comparative analysis of Carbon-10 and Boron-10 provides a clear illustration of isobaric

differences. ¹⁰C, a proton-rich radioactive nucleus, and ¹⁰B, a stable nucleus with an equal

number of protons and neutrons, serve as an excellent case study for nuclear stability and beta
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decay. The decay of ¹⁰C to ¹⁰B is a cornerstone example of a Gamow-Teller transition, and its

study through established experimental protocols continues to provide crucial data for refining

our understanding of the weak nuclear force and nuclear structure models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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